SnS is an ideal material for supercapacitors because of its unique layered structure and excellent electrochemical performance, but the research of SnS based electrode materials of flexible self-supporting supercapacitors has been rarely exploited. In this study, microsphere like Co doped SnS grown on carbon nanofibers (Co-SnS@CNF) was prepared by electrospinning, hydrothermal method and annealing treatment. Co-SnS@CNF has great flexibility, high specific capacitance, excellent rate performance and cycle stability. Specifically, the specific capacitance is 750 F g-1 at the current density of 1 A g-1. The special microsphere structure with more electrochemical active sites and lower resistance of ion and charge transfer by Co doping are responsible for the superior electrochemical performances. Furthermore, when assembled Co-SnS@CNF as the symmetrical supercapacitor device, the energy density of 20.89 Wh Kg-1 and the power density of 376 W Kg-1 are achieved at the current density of 1 A g-1, while showing ultra-high cycle stability. Therefore, the Co-SnS@CNF offers excellent application potential for flexible self-supporting supercapacitors.

The 2195 Al-Cu-Li alloy is widely utilized in the aerospace industry due to its lightweight nature and high strength. Consequently, gaining a comprehensive understanding of techniques to enhance its microstructural and mechanical properties is crucial for the consistent production of reliable and high-strength aerospace components. In this investigation, a pristine 2195 industrial ingot was subject to three distinct forging pretreatments: PT1, which involved a direct three upsetting and three stretching (3U3S) process; PT2, which combined double stage homogenization (DH) with 3U3S; and PT3, which involved DH along with six upsetting and six stretching (6U6S). Subsequent warm deformation and T8 aging treatment were applied to the pretreated forgings. The microstructure evolution during the processes and the final mechanical properties in three orthogonal dimensions were examined. The findings revealed that the combination of DH and multi-dimensional forging (MDF) facilitated the dissolution of non-equilibrium phases to a greater extent.Consequently, the main strengthening phase transformed from the T1 + δ` phase observed in PT1 to the denser T1 + little θ` phase observed in PT2 and PT3 after T8 aging treatment. Notably, the tensile strength and yield strength of PT2 and PT3 specimens increased by 20-30 MPa in all three directions.Moreover, the MDF process accelerated the recrystallization behavior from PT1 to PT3, resulting in a gradual reduction in the average grain size of the pretreated samples from 356 μm to 186 μm. Following warm forging and T8 aging, the grains exhibited a finer and equiaxed structure. Additionally, the coarse phase was identified as the primary source of transgranular cracking. The coarse phases within the matrix became more homogeneous and finer from PT1 to PT3, with a gradual decrease in their area fraction. On the fracture surfaces, the aggregation of coarse phases diminished. Consequently, the elongation in the z-direction improved, and the elongation anisotropy and standard deviation decreased in all three directions for PT3 specimens. The findings presented in this study provide valuable insights into the high-performance manufacturing of Al-Cu-Li alloys.

Nanocrystalline and nano-precipitation are two effective factors to improve comprehensive mechanical properties and irradiation tolerance. Motivated by creating the two important structural features, multi-component alloys (MCAs) FeCrVTix (x=0.07,0.2,0.3,0.4) and FeCrVCuy (y=0, 0.05, 0.08, 0.2, 0.3) were designed and fabricated by mechanical alloying and spark plasma sintering. The results showed that FeCrVTix was mainly composed of BCC matrix phase and tens of nanometers of Ti(C,N) precipitation, while BCC solid solution with nanoscale Cu precipitates was primarily present in Cu-containing MCA. Nanocrystalline is the prominent characteristic of the two MCAs, in which the average grain size is about 193 nm and 360 nm for FeCrVTi0.2 and FeCrVCu0.05, respectively. The coexistence of FCC Cu precipitates with about 13 nm and ultrafine BCC Cu of only ~3 nm was observed within the gains of FeCrVCu0.05. The relationship between Cu nanoparticles and BCC matrix was determined. FeCrVTi0.2 and FeCrVCu0.05 demonstrate excellent mechanical properties with compressive yield strength of more than 1.90 Gpa, ultimate strength of above 3.0 GPa, plasticity of over 32% and more than 590 HV microhardness at room temperature. The strengthening effects were qualitatively analyzed in detail to reveal the different influences of Ti and Cu addition on microstructure and the strengthening.

Recent research interest has increased in the production of heteroatoms-doped porous carbon with controlled morphology from biomass. However, there is still a significant challenge in resolving alkaline solutions that cause equipment corrosion and devising a simple and adaptable approach. In this study, N/O/S co-doped honeycomb-like porous carbons were synthesized from a widely cultivated annual weed (Hemistepta Iyrata Bunge) using a simple and eco-friendly method. The sodium hydroxide (NaOH)/urea system was utilized as the pore-forming agent and cellulose solvent, with urea as the nitrogen source. By varying the activation temperature, the as-prepared porous carbon has a high specific surface area (709 m2 g−1), a large total pore volume (0.44 cm3 g−1), and a high heteroatom content of 6.20 at% nitrogen and 8.12 at% oxygen. The prepared porous materials were evaluated as electrodes for supercapacitors. The product (HIB-PHC-750 °C) exhibited a high specific capacitance (353.6 F g−1 at 0.2 A g−1) at a carbonization temperature of 750 °C. Additionally, the HIB-PHC-750 °C-based symmetric device with a wide voltage range of 2.0 V possessed a desirable energy density of 44.22 Wh kg−1 at 500 W kg−1. Moreover, the HIB-PHC-750 °C also demonstrated outstanding cycling stability with 98.2 % capacitance retention after 10,000 cycles. This research provided a facile and favorable alternative method for preparing N/O/S co-doped honeycomb-like porous carbon for electrochemical energy storage devices.

Ultra-high strength steels (UHSSs) have excellently comprehensive mechanical properties, which has attracted significant interest in their advanced manufacturing. Additively manufactured UHSSs have a unique microstructure that provides significant potential to achieve good mechanical properties. This paper reviews the latest research progress in the additive manufacturing (AM) of UHSSs with a special focus on defect optimization, microstructure-property regulation and the application of advanced assisted techniques for additively manufactured UHSSs. The property origin of UHSSs is firstly summarized in detail, including the influence of different alloying elements and phase composition in the microstructure on the mechanical properties of UHSSs. The AM techniques used to fabricate UHSSs and the characteristics of their forming microstructure are further illustrated, which involve laser powder bed fusion (L-PBF), laser direct energy deposition (L-DED), and wire arc additive manufacturing (WAAM). The research progress on the three typical techniques for UHSSs is also reviewed. Moreover, the property regulation methodology of UHSSs is reviewed, mainly in the optimization of defects and the adjustment of the whole forming process. Significantly, the shortcomings of the present researches on AMed UHSSs and future challenges for development are discussed. This work is important for a better scientific understanding of AMed UHSSs and provides vital meaningful guidelines for the future work in UHSSs manufacturing.

All-inorganic metal halide perovskite is considered as one of the most promising perovskite materials for photodetectors, because of its remarkable optoelectronic characteristics and stability. Whereas, it remains challenge to achieve both excellent photodetection performance and stability due to the multitudes of defects in perovskite films. Herein, an interface engineering based on surface passivation strategy to achieve high-quality CsPbBr3 perovskite films by introducing thioacetamide (C2H5NS, abbreviated as TAA) as interface materials is reported. The interaction between TAA and perovskite passivates the uncoordinated Pb2+ on the surface of CsPbBr3 film, suppress carrier non-recombination and accelerates carriers transfer. The self-powered photodetector based on the passivated CsPbBr3 film prefers the maximum responsivity of 0.26 A W−1 and detectivity of 8.39 × 1012 Jones under 520 nm irradiation. In addition, the optimized photodetector exhibits excellent stability and maintains more than 98% of its initial photocurrent when operating over 8 h. This work demonstrates an alternative approach for the preparation of improved performance in CsPbBr3 perovskite photodetectors and associated photoelectric devices.

UV photodetectors have gained popularity due to their high precision and capability to filter out interference from solar electromagnetic radiation. A UV detector of (BA)2PbCl4/textured silicon (BA = n-butylammonium) heterojunction was fabricated by depositing (BA)2PbCl4 thin film on textured silicon. High performances of a rapid UV light response (trise = tfall = 0.24 seconds), high responsivity (8.16 mA/W), and a low detection limit (7.5 μW/cm2) were obtained from the designed detector, which were ascribed the unique morphology and structure of the detector. The rough surface morphology of textured silicon enlarges the light-absorbing area of (BA)2PbCl4 by 20 times. Moreover, a p-n junction was constructed between (BA)2PbCl4 and textured silicon. The electric field naturally present in the heterojunction facilitates the transport of carriers. Furthermore, the (BA)2PbCl4/textured silicon heterojunction exhibited significant selectivity towards UV light and demonstrated remarkable stability and repeatability in the air environment. This work offers a new strategy for developing inexpensive and high-performance UV photodetectors, which is significant for exploring the potential of layered perovskites in new photodetector device applications.

In recent years, the ecosystem and human health have been severely impacted by environmental pollution caused by organic pollutants that are difficult to degrade. In response to this issue, extensive research has been conducted on semiconductor-based photocatalysts, particularly heterojunction composites, as they exhibit photocatalytic degradation properties. Among these, the S-scheme heterojunction, a newly proposed concept, has garnered domestic and international attention. This attention is primarily due to its strong redox capacity and ability to separate photo-generated carriers efficiently. Bi2WO6 and Bi2MoO6, as members of bismuth-series semiconductors, are considered promising candidates for constructing S-scheme heterojunctions. This can be attributed to their unique layered structure, appropriate band gap, and responsiveness to visible light. Moreover, Bi2XO6-based (X=W, Mo) S-scheme heterojunction photocatalysts can address the drawbacks associated with the rapid recombination of photo-excited carriers, limited light response range, and inferior redox ability found in Bi2XO6. These heterojunctions hold great potential and can be used in various fields if synergy between multiple components is achieved and photocatalytic activity is improved. To date, numerous reduction and oxidation semiconductors have been employed in the preparation of S-scheme heterojunction photocatalysts with Bi2XO6. This review provides an initial understanding of the origin and characteristics of S-scheme heterojunctions. The review also presents a comparison of the properties of these heterojunctions and other previously studied heterojunctions. It also encompasses various aspects of the design and synthesis of Bi2XO6-based S-scheme heterojunctions. Furthermore, the review offers a comprehensive introduction to Bi2XO6-based S-scheme heterojunction photocatalysts for the degradation of organic contaminants. The focus is primarily on the developments made in the past four years. These recent advancements include the design of Bi2XO6-based binary-semiconductor or multiple-semiconductor S-scheme heterojunctions using direct methods. Additionally, doping other elements in Bi2XO6 and incorporating suitable metals or supported materials have been explored. Finally, several optimized strategies for constructing Bi2XO6-based S-scheme heterojunctions are proposed based on current research findings. The review concludes with an outlook on the potential challenges that may arise in the near future.

Garnet-type solid-state electrolytes (SSEs) have great potential to be applied in all-solid-state lithium batteries (ASSLBs) due to their high ionic conductivity and excellent electrochemical stability with Li metal. However, the poor interface contact and the high electronic conductivity issues resulting in lithium dendrites growth remain challenging. Herein, we constructed a multifunctional interlayer LiF/Li-Ag alloy (LFA) in situ on the surface of garnet-type Li6.5La3Zr1.5Ta0.5O12 (LLZTO) to suppress Li dendrite growth. The matrix of the interlayer is a three-dimensional porous structure LiF and it is filled with Li-Ag alloy. The LiF blocks electron access to the LLZTO and the Li-Ag alloy ensures a good interface contact during cycling. The Li/LFA-LLZTO/Li symmetrical cells exhibit an ultralow interfacial resistance of 1.8 Ω cm2, a high critical current density of 1.1 mA cm-2 and outstanding galvanostatic cycling stability at 0.2 mA cm-2 for 2000 h. Moreover, the LiFePO4/LFA -LLZTO/Li full cell delivers a high discharge capacity of 155 mAh g-1 at 0.1 C with a capacity retention of 93% after 100 cycles.

Plate impact experiments are conducted on a metastable dual-phase high-entropy alloy (HEA) Cr10Mn30Fe50Co10 with different matrix grain sizes and phase fractions. Free surface velocity histories are obtained along with microstructure characterizations. Postmortem samples are characterized with transmission electron microscopy and electron backscatter diffraction. Multiple deformation mechanisms are observed, including dislocation slip and stacking fault in the face-center cubic (FCC) phase, dislocation slip and deformation twinning in the hexagonal close-packed (HCP) phase, and the FCC to HCP transformation. For spallation, damage is ductile in nature. Despite different microstructures, micro-voids prefer to nucleate at high-angle grain boundaries within the FCC phase, leading to similar spall strength. Upon shock loading, a dynamic plastic deformation partitioning behavior among the two phases is observed; at high shock stress, denser dislocations in the HCP phase result in increased fractions of voids around the FCC/HCP phase interface and within the HCP phase during spallation damage.